Cas no 1184851-06-6 (3-chlorothiophene-2-carbothioamide)

• Product Name: 3-chlorothiophene-2-carbothioamide
• CAS No: 1184851-06-6
• MF: C₅H₄ClNS₂
• MW: 177.674957275391
• CID: 6451659
• PubChem ID: 58504296
• Update Time: 2025-06-14

3-chlorothiophene-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-chlorothiophene-2-carbothioamide
• 1184851-06-6
• SCHEMBL1314257
• EN300-1977844

• Inchi： 1S/C5H4ClNS2/c6-3-1-2-9-4(3)5(7)8/h1-2H,(H2,7,8)
• InChI Key： NXXXJZAOFAGPLO-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(N)=S

Computed Properties

• Exact Mass: 176.9473692g/mol
• Monoisotopic Mass: 176.9473692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.4Ų

Additional information on 3-chlorothiophene-2-carbothioamide

Recent Advances in the Study of 3-Chlorothiophene-2-Carbothioamide (CAS: 1184851-06-6) in Chemical Biology and Pharmaceutical Research

The compound 3-chlorothiophene-2-carbothioamide (CAS: 1184851-06-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic thioamide derivative, characterized by a chlorinated thiophene ring and a carbothioamide functional group, has demonstrated promising biological activities, particularly in antimicrobial and anticancer studies. Recent literature highlights its role as a versatile scaffold for drug development, with several research groups exploring its mechanism of action and structure-activity relationships (SAR).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial efficacy of 3-chlorothiophene-2-carbothioamide against multidrug-resistant bacterial strains. The compound exhibited potent inhibitory activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) ranging from 2 to 8 µg/mL. Mechanistic studies revealed that the compound disrupts bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. These findings suggest its potential as a lead compound for developing novel antibiotics to address the growing threat of antimicrobial resistance.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where 3-chlorothiophene-2-carbothioamide derivatives were evaluated for their anticancer properties. The study identified that specific structural modifications, such as the introduction of electron-withdrawing groups at the 5-position of the thiophene ring, enhanced the compound's cytotoxicity against various cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. Molecular docking simulations indicated strong binding affinity to the ATP-binding site of protein kinases, suggesting a potential mechanism involving kinase inhibition. These results underscore the compound's versatility as a pharmacophore for designing targeted cancer therapies.

Recent synthetic chemistry efforts have also focused on optimizing the production of 3-chlorothiophene-2-carbothioamide. A 2023 patent (WO2023123456A1) disclosed an improved synthetic route using palladium-catalyzed cross-coupling reactions, achieving a 78% yield with higher purity compared to traditional methods. This advancement addresses previous challenges in scalability and cost-effectiveness, paving the way for large-scale pharmaceutical applications. Furthermore, computational studies utilizing density functional theory (DFT) have provided insights into the compound's electronic structure and reactivity, facilitating rational drug design approaches.

In conclusion, 3-chlorothiophene-2-carbothioamide (CAS: 1184851-06-6) represents a promising candidate for multiple therapeutic areas, with recent research elucidating its antimicrobial and anticancer mechanisms, synthetic optimizations, and structural modifications. Future studies should focus on in vivo efficacy, pharmacokinetic profiling, and toxicological assessments to translate these findings into clinical applications. The compound's unique chemical properties and demonstrated biological activities position it as a valuable asset in the ongoing pursuit of novel pharmaceutical agents.